Cas no 2167434-65-1 (2-(aminomethyl)-1,4-dioxa-9lambda6-thiaspiro5.5undecane-9,9-dione)

• Product Name: 2-(aminomethyl)-1,4-dioxa-9lambda6-thiaspiro5.5undecane-9,9-dione
• CAS No: 2167434-65-1
• MF: C₉H₁₇NO₄S
• MW: 235.300581693649
• CID: 5921771
• PubChem ID: 165521927
• Update Time: 2025-10-28

2-(aminomethyl)-1,4-dioxa-9lambda6-thiaspiro5.5undecane-9,9-dione Chemical and Physical Properties

Names and Identifiers

• 2-(aminomethyl)-1,4-dioxa-9lambda6-thiaspiro5.5undecane-9,9-dione
• 2167434-65-1
• 2-(aminomethyl)-1,4-dioxa-9lambda6-thiaspiro[5.5]undecane-9,9-dione
• EN300-1277768

• Inchi： 1S/C9H17NO4S/c10-5-8-6-13-7-9(14-8)1-3-15(11,12)4-2-9/h8H,1-7,10H2
• InChI Key： CTVPOSKTJJLWIX-UHFFFAOYSA-N
• SMILES： S1(CCC2(COCC(CN)O2)CC1)(=O)=O

Computed Properties

• Exact Mass: 235.08782920g/mol
• Monoisotopic Mass: 235.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 87Ų

Additional information on 2-(aminomethyl)-1,4-dioxa-9lambda6-thiaspiro5.5undecane-9,9-dione

Comprehensive Analysis of 2-(aminomethyl)-1,4-dioxa-9lambda6-thiaspiro5.5undecane-9,9-dione (CAS No. 2167434-65-1): Properties, Applications, and Innovations

The compound 2-(aminomethyl)-1,4-dioxa-9lambda6-thiaspiro5.5undecane-9,9-dione (CAS No. 2167434-65-1) is a structurally unique molecule that has garnered significant attention in pharmaceutical and materials science research. Its spirocyclic framework, combined with a sulfone moiety and an aminomethyl functional group, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting central nervous system (CNS) disorders and inflammatory pathways due to its ability to modulate specific enzymatic activities.

In recent years, the demand for highly functionalized spiro compounds like CAS 2167434-65-1 has surged, driven by their applications in precision medicine and green chemistry. A 2023 study highlighted its role as a key synthon in developing protease inhibitors, aligning with the growing focus on personalized therapeutics. The compound’s stereochemical complexity also positions it as a candidate for chiral catalysis, addressing industry needs for asymmetric synthesis solutions.

From a synthetic chemistry perspective, the 1,4-dioxa-thiaspiro core of 2167434-65-1 offers exceptional thermal stability and solubility profiles, making it suitable for high-temperature reactions and aqueous-phase applications. These properties are critical for industries prioritizing sustainable manufacturing, as they reduce reliance on volatile organic solvents. Furthermore, its dual heterocyclic system has been investigated for metal-organic framework (MOF) functionalization, a hot topic in nanomaterials research.

The aminomethyl group in this compound enables facile bioconjugation, a feature leveraged in antibody-drug conjugate (ADC) development—a trending area in oncology research. Recent patent filings (2022–2024) describe derivatives of 2-(aminomethyl)-1,4-dioxa-9lambda6-thiaspiro5.5undecane-9,9-dione as linker systems for targeted drug delivery, reflecting its commercial potential. Analytical techniques such as HPLC-MS and X-ray crystallography confirm its high purity (>98%) and defined crystalline structure, essential for regulatory compliance in GMP production.

Environmental considerations are also shaping the discourse around CAS 2167434-65-1. Its low ecotoxicity (as per OECD 301 tests) and biodegradability align with EU REACH and EPA green chemistry principles. This aspect resonates with the ESG (Environmental, Social, Governance) metrics increasingly demanded by investors in the fine chemicals sector.

Future research directions for this compound include exploring its polypharmacology effects and cocrystal engineering capabilities. With the rise of AI-driven molecular design, computational studies predict its utility in multi-target drug discovery, particularly for neurodegenerative diseases—a frequently searched topic in academic and pharmaceutical databases. The integration of machine learning models to optimize its synthetic pathways further underscores its relevance in Industry 4.0 chemical production.